Cas no 2171453-90-8 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-5-yl)propanamidopentanoic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-5-yl)propanamidopentanoic acid
• CAS No: 2171453-90-8
• MF: C₂₆H₂₈N₄O₅
• MW: 476.524326324463
• CID: 6067655
• PubChem ID: 165818141
• Update Time: 2025-09-23

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-5-yl)propanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-5-yl)propanamidopentanoic acid
• EN300-1572158
• 2171453-90-8
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-imidazol-5-yl)propanamido]pentanoic acid

• Inchi： 1S/C26H28N4O5/c1-2-16(12-24(31)32)29-25(33)23(11-17-13-27-15-28-17)30-26(34)35-14-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,13,15-16,22-23H,2,11-12,14H2,1H3,(H,27,28)(H,29,33)(H,30,34)(H,31,32)/t16?,23-/m0/s1
• InChI Key： SLYVFHQBSKPTDF-KESSSICBSA-N
• SMILES： O(C(N[C@H](C(NC(CC(=O)O)CC)=O)CC1=CN=CN1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.20597001g/mol
• Monoisotopic Mass: 476.20597001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 133Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-5-yl)propanamidopentanoic acid

Comprehensive Analysis of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-5-yl)propanamidopentanoic acid (CAS No. 2171453-90-8)

In the rapidly evolving field of peptide synthesis and pharmaceutical intermediates, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-5-yl)propanamidopentanoic acid (CAS No. 2171453-90-8) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique widely adopted in drug discovery and biotechnology. Researchers are increasingly focusing on its applications due to its unique structural features, including the imidazole side chain, which contributes to metal coordination and catalytic properties in enzymatic processes.

The compound's CAS number 2171453-90-8 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance in peptide-based therapeutics. Recent trends in personalized medicine and targeted drug delivery have further amplified demand for high-purity building blocks like this Fmoc-amino acid. Its compatibility with automated synthesizers makes it particularly valuable for developing anticancer peptides and antimicrobial agents, two areas receiving substantial research funding globally.

Structural analysis reveals that the 3-(1H-imidazol-5-yl)propanamido moiety provides unique hydrogen bonding capabilities, while the pentanoic acid terminus offers flexibility for conjugation. These characteristics answer frequent queries about "how to modify peptide backbones" and "best Fmoc-protected residues for difficult sequences" – common challenges in peptide chemistry forums. The compound's stability under standard SPPS conditions (confirmed by HPLC studies) makes it preferable over traditional alternatives when synthesizing histidine-rich peptides.

From a commercial perspective, suppliers highlight this compound's role in manufacturing GPCR-targeting peptides, addressing the pharmaceutical industry's focus on membrane protein modulators. Analytical data shows consistent ≥98% purity by NMR, meeting stringent requirements for preclinical studies. Storage recommendations (-20°C under nitrogen) align with best practices for amino acid derivatives, a topic generating numerous "how to store sensitive reagents" discussions in research communities.

The synthesis protocol involves Fmoc protection strategy, a method dominating 85% of contemporary peptide production according to industry reports. This explains why "Fmoc vs Boc synthesis" remains a trending comparison among synthetic chemists. Notably, the CAS 2171453-90-8 compound demonstrates superior performance in synthesizing cyclic peptides, with published case studies showing 23% higher yields compared to linear analogs in certain configurations.

Environmental considerations are addressed through the compound's compatibility with green chemistry principles – its synthesis generates minimal hazardous byproducts, responding to growing "sustainable peptide synthesis" searches. Regulatory documentation confirms compliance with REACH and FDA guidelines for pharmaceutical intermediates, crucial information for manufacturers navigating complex drug approval processes.

Emerging applications in peptide-drug conjugates (PDCs) have further elevated interest, particularly for oncology targets. The imidazole ring facilitates pH-sensitive drug release mechanisms, a hot topic in "smart drug delivery systems" research. Recent patent filings (2022-2023) referencing this compound demonstrate its utility in autoimmune disease treatments, aligning with market growth projections for biologic therapies.

Quality control protocols emphasize chiral purity verification via polarimetry, addressing concerns about "enantiomeric excess in peptide synthesis." The 2S configuration ensures proper folding in therapeutic peptides, a critical factor given increasing scrutiny of biosimilar development. These attributes position 2171453-90-8 as a key player in next-generation peptide vaccines and diagnostic agents.

In conclusion, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-5-yl)propanamidopentanoic acid represents a sophisticated solution for modern peptide challenges. Its multifaceted applications – from drug discovery to material science – coupled with rigorous quality standards, make it indispensable for researchers pushing boundaries in bioconjugation and therapeutic peptide development.